1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol is an organic compound that features a bromonaphthalene moiety linked to a butylamino propanol group
Properties
IUPAC Name |
1-(1-bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22BrNO2/c1-2-3-10-19-11-14(20)12-21-16-9-8-13-6-4-5-7-15(13)17(16)18/h4-9,14,19-20H,2-3,10-12H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDXSUBSIRLQAPY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCC(COC1=C(C2=CC=CC=C2C=C1)Br)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22BrNO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol typically involves the following steps:
Bromination of Naphthalene: Naphthalene is brominated using bromine in the presence of a catalyst such as iron or aluminum bromide to yield 1-bromonaphthalene.
Formation of 1-(1-Bromonaphthalen-2-yl)oxypropan-2-ol: 1-bromonaphthalene is reacted with epichlorohydrin in the presence of a base like sodium hydroxide to form 1-(1-bromonaphthalen-2-yl)oxypropan-2-ol.
Amination: The final step involves the reaction of 1-(1-bromonaphthalen-2-yl)oxypropan-2-ol with butylamine under reflux conditions to yield the desired compound.
Industrial Production Methods: Industrial production of this compound would follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This may involve continuous flow reactors and advanced purification techniques such as chromatography and recrystallization.
Chemical Reactions Analysis
Types of Reactions: 1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The bromonaphthalene moiety can be reduced to naphthalene using reducing agents such as lithium aluminum hydride.
Substitution: The bromine atom can be substituted with other nucleophiles like amines or thiols under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, chromium trioxide, or other strong oxidizing agents.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of a base.
Major Products Formed:
Oxidation: Formation of a ketone derivative.
Reduction: Formation of naphthalene.
Substitution: Formation of substituted naphthalene derivatives.
Scientific Research Applications
1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol has several scientific research applications:
Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological pathways.
Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.
Biological Studies: The compound can be used to study the effects of bromonaphthalene derivatives on biological systems.
Industrial Applications: It may be used in the development of new materials or as a precursor in the synthesis of dyes and pigments.
Mechanism of Action
The mechanism by which 1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as receptors or enzymes, modulating their activity. The bromonaphthalene moiety can facilitate binding to hydrophobic pockets, while the butylamino group can form hydrogen bonds or ionic interactions with target molecules.
Comparison with Similar Compounds
- 1-(1-Bromonaphthalen-2-yl)oxy-3-(methylamino)propan-2-ol
- 1-(1-Bromonaphthalen-2-yl)oxy-3-(ethylamino)propan-2-ol
- 1-(1-Bromonaphthalen-2-yl)oxy-3-(propylamino)propan-2-ol
Comparison: 1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol is unique due to the presence of the butylamino group, which can influence its pharmacokinetic properties and binding affinity to target molecules. Compared to its methyl, ethyl, and propyl analogs, the butyl derivative may exhibit different solubility, stability, and biological activity profiles.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
